N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide

• IUPAC Name: N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide
• InChI: InChI=1S/C15H17NO2S/c1-11-7-14(19-10-11)15(18)16-9-13(17)8-12-5-3-2-4-6-12/h2-7,10,13,17H,8-9H2,1H3,(H,16,18)
• InChI Key: PBSNYAQCUWQQGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NCC(CC2=CC=CC=C2)O
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a carboxamide group attached to a 4-methylthiophene ring, and a 2-hydroxy-3-phenylpropyl group attached to the nitrogen of the carboxamide group. The exact 3D structure would need to be determined experimentally, for example by X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. The carboxamide group could potentially be hydrolyzed to give a carboxylic acid and an amine. The phenyl ring and the thiophene ring could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some properties such as solubility, melting point, boiling point, etc., could be predicted using computational methods.

Mechanism of Action

The mechanism of action of this compound is not known as it seems to be a novel compound. If it has biological activity, it could potentially interact with biological targets via the carboxamide group, the phenyl ring, or the thiophene ring.

Safety and Hazards

The safety and hazards associated with this compound are not known as it seems to be a novel compound. It would be necessary to carry out appropriate safety testing to determine its toxicity, potential hazards, and safe handling procedures.

Future Directions

Future research on this compound could involve synthesizing it and characterizing its structure, determining its physical and chemical properties, testing its biological activity, and investigating its potential applications. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical biology.